2-[(4-{[(2,6-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C22H23N3O3S2/c1-14-5-4-6-15(2)21(14)25-19(26)11-17-12-29-22(24-17)30-13-20(27)23-16-7-9-18(28-3)10-8-16/h4-10,12H,11,13H2,1-3H3,(H,23,27)(H,25,26)
• InChI Key: AWGPBYDFGRDDJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C22H23N3O3S2
• Molecular Weight: 441.6 g/mol
• CAS No.: 941873-89-8

Description

2-[(4-{[(2,6-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H23N3O3S2 and its molecular weight is 441.56. The purity is usually 95%.
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Scientific Research Applications

Herbicide Applications

Chloroacetamides, such as 2-chloro-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-ylmethyl) acetamide, are used as herbicides for controlling annual grasses and broad-leaved weeds in various crops. These herbicides are effective in cotton, maize, oilseed rape, and other agricultural settings (Weisshaar & Böger, 1989).

Anticancer Properties

A pharmacophore hybridization approach is employed to design drug-like small molecules with anticancer properties. This includes the synthesis of hybrid molecules containing 1,3,4-thiadiazole and dichloroacetic acid moieties, which have shown promising results in vitro for anticancer activity (Yushyn, Holota & Lesyk, 2022).

Antimicrobial and Hemolytic Activity

Compounds like 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, which are related in structure, have been studied for their antimicrobial and hemolytic activities. These compounds display variable antimicrobial effectiveness against selected microbial species (Gul et al., 2017).

Crystal Structure Analysis

The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been described and compared, providing insights into molecular conformations and interactions that are crucial for their biological activities (Galushchinskiy, Slepukhin & Obydennov, 2017).

Analgesic and Anti-Inflammatory Properties

Related compounds like N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide have been studied for their potent analgesic properties. The unique conformation and intermolecular hydrogen bonds in these compounds contribute to their efficacy (Park, Park, Lee & Kim, 1995).

Antioxidant Activities

Compounds such as N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides have been synthesized and evaluated for their anti-inflammatory and antioxidant activities. Some of these compounds have shown promising results in various antioxidant assays (Koppireddi et al., 2013).